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Compound of Interest

Compound Name: Neflamapimod

Cat. No.: B1684350

Mechanism of Action: Targeting the p38 MAPK
Pathway

Both Neflamapimod and SB203580 function by inhibiting the catalytic activity of p38 MAPK, a
key enzyme in a signaling cascade that responds to cellular stress and inflammatory cytokines.
[1][2][3] The p38 MAPK pathway is a central regulator of cellular responses, influencing the
production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-a) and
Interleukin-1 beta (IL-13).[3]

The pathway is typically activated by upstream kinases, MKK3 and MKK®6, which phosphorylate
p38 MAPK on specific threonine and tyrosine residues (Thr180 and Tyr182).[2] Once activated,
p38 MAPK phosphorylates a variety of downstream targets, including other kinases like
MAPKAPK-2 and transcription factors such as ATF-2, leading to a cascade of cellular
responses.[2] SB203580 inhibits p38's catalytic activity by binding to its ATP-binding pocket,
but it does not prevent the phosphorylation of p38 by the upstream MKKs.[1][2]
Neflamapimod, a highly selective inhibitor, acts on the alpha isoform of p38 (p38a) to reverse
synaptic dysfunction and reduce neuroinflammation.[4][5]
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1. Preparation

Prepare serial dilutions Prepare p38a Enzyme Prepare Kinase Assay Buffer
of Inhibitor (in DMSO) and Substrate (ATF-2) with coupling enzymes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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